Cas no 1805031-84-8 (Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate)

• Product Name: Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate
• CAS No: 1805031-84-8
• MF: C₁₀H₉BrFNO₄
• MW: 306.085165739059
• CID: 4972631
• Update Time: 2025-10-18

Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate
• Ethyl 2-(3-bromo-5-fluoro-4-nitrophenyl)acetate

• Inchi： 1S/C10H9BrFNO4/c1-2-17-9(14)5-6-3-7(11)10(13(15)16)8(12)4-6/h3-4H,2,5H2,1H3
• InChI Key： CHFXKVZBDQPIMP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)CC(=O)OCC)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate

Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate: A Comprehensive Overview

Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate, with CAS No. 1805031-84-8, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a phenyl ring substituted with bromine, fluorine, and nitro groups, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug development, agrochemicals, and advanced materials science.

The Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate structure is notable for its electronic properties, which are influenced by the electron-withdrawing groups such as bromine and fluorine on the phenyl ring. These groups significantly alter the reactivity of the molecule, making it a valuable substrate for various organic transformations. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the key areas of research involving Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate is its application in medicinal chemistry. Scientists have explored its potential as a precursor for synthesizing drugs targeting specific biological pathways. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create derivatives with enhanced bioavailability and selectivity.

In terms of synthesis, Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate can be prepared through a multi-step process involving Friedel-Crafts acylation followed by substitution reactions. The introduction of the nitro group at the para position is particularly challenging due to steric hindrance, but recent advancements in catalytic methods have improved the efficiency of this step.

Another emerging application of this compound is in agrochemicals. Researchers have investigated its role as a building block for herbicides and fungicides. The presence of multiple electronegative groups enhances its stability under environmental conditions, making it suitable for agricultural use.

From an environmental perspective, understanding the degradation pathways of Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis to form less toxic byproducts, which aligns with current green chemistry principles.

In conclusion, Ethyl 3-bromo-5-fluoro-4-nitrophenylacetate (CAS No. 1805031-84-8) stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers in both academia and industry.